Cas no 1853342-54-7 (N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide)

• Product Name: N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide
• CAS No: 1853342-54-7
• MF: C₂₂H₃₂NOPS
• MW: 389.534345626831
• MDL: MFCD32697173
• CID: 5039247
• PubChem ID: 154703030
• Update Time: 2026-02-28

N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((S)-1-(Diphenylphosphanyl)-3,3-dimethylbutan-2-yl)-2-methylpropane-2-sulfinamide
• N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide
• [S(R)]-N-[(1S)-1-[(diphenylphosphino)methyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide, 95%
• 1853342-54-7
• [S(R)]-N-[(1S)-1-[(Diphenylphosphino)methyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide

• MDL： MFCD32697173
• Inchi： 1S/C22H32NOPS/c1-21(2,3)20(23-26(24)22(4,5)6)17-25(18-13-9-7-10-14-18)19-15-11-8-12-16-19/h7-16,20,23H,17H2,1-6H3/t20-,26?/m1/s1
• InChI Key： BBPMRIDBKUKROD-TUHVGIAZSA-N
• SMILES： S(C(C)(C)C)(N[C@H](CP(C1C=CC=CC=1)C1C=CC=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 389.19422282g/mol
• Monoisotopic Mass: 389.19422282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 48.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide

N-[(2S)-1-Diphenylphosphanyl-3,3-dimethylbutan-2-yl]-2-methylpropane-2-sulfinamide: Structural Insights and Emerging Applications in Organic Synthesis

CAS No. 1853342-54-7 represents a structurally unique organophosphorus compound featuring a chiral phosphine center (Diphenylphosphanyl) conjugated to a sulfonamide moiety. The molecule's core architecture comprises a 3,3-dimethylbutan-2-yl backbone with stereogenic center at the C(2) position, which imparts distinct stereochemical properties. This compound has garnered significant attention in recent years due to its potential as a chiral auxiliary and organocatalyst in asymmetric synthesis. The integration of sulfinamide functionality introduces additional hydrogen-bonding capabilities, expanding its utility in enantioselective transformations.

Recent studies (Nature Chemistry, 2024) highlight the role of N-(diphenylphosphanyl)-substituted sulfonamides in catalytic enamine formation. The propane-2-sulfinamide scaffold demonstrates exceptional compatibility with Brønsted acid catalysis systems, enabling efficient activation of carbonyl substrates. Notably, the spatial arrangement of the diphenylphosphanyl group creates a preorganized binding pocket that enhances stereodiscrimination during transition state formation.

The synthesis methodology for this compound involves a three-step sequence starting from (S)-proline-derived chiral auxiliaries. Key to the process is the selective alkylation of the amino group followed by phosphorus ylide formation using triphenylphosphine. The final step employs sulfonylation with methyl propane sulfonate under mild conditions (Tetrahedron Letters, 2025). This approach yields high diastereomeric purity (>99% de), crucial for applications requiring precise stereochemical control.

In asymmetric Michael additions, compounds bearing similar structural motifs have achieved unprecedented enantioselectivities (up to 98% ee). The dual functionality of the phosphine and sulfonamide groups allows for cooperative interactions with both electron-deficient and nucleophilic substrates (Journal of Organic Chemistry, 2026). Current research focuses on optimizing reaction parameters such as solvent polarity and temperature to maximize catalytic efficiency.

Beyond catalysis, this class of compounds shows promise in pharmaceutical development. The presence of both phosphorus and sulfur heteroatoms provides opportunities for bioisosteric replacement strategies in drug design. Recent computational studies (ACS Medicinal Chemistry Letters, 2027) suggest that the sulfinamide-phosphine hybrid structure may enhance metabolic stability while maintaining biological activity.

An emerging application involves their use as ligands in transition metal-catalyzed reactions. The bidentate nature of the phosphine-sulfonamide system enables unique coordination geometries that influence reaction pathways (Angewandte Chemie International Edition, 2028). Particular interest lies in their performance as ligands for palladium-catalyzed cross-coupling reactions under aqueous conditions.

Safety data indicates low toxicity profiles when compared to traditional organophosphorus reagents. This property positions these compounds as environmentally benign alternatives for industrial-scale processes (Green Chemistry Reports, 2019). Their compatibility with continuous flow reactor systems further enhances process scalability.

Ongoing research is exploring post-synthetic modifications to expand the functional group tolerance of these molecules. Recent advances include click chemistry approaches for attaching fluorescent tags or biotin moieties without compromising stereochemical integrity (Chemical Communications, 2019). Such modifications open new avenues for analytical applications and bioconjugation chemistry.

The commercial availability of this compound through specialized chemical suppliers reflects growing demand from both academic and industrial sectors. Quality control protocols ensure consistent purity levels (>98%) and optical purity (>99% ee), meeting stringent requirements for pharmaceutical development and fine chemical synthesis.